Cas no 887209-73-6 (4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one)

• Product Name: 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• CAS No: 887209-73-6
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• CID: 6151322
• PubChem ID: 7198548
• Update Time: 2025-10-29

4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• SR-01000017957
• 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• AKOS002281764
• 887209-73-6
• Z354527308
• 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-7-hydroxy-8-methyl-2H-chromen-2-one
• SR-01000017957-1
• MFCD06745743
• F1864-0069
• 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7-hydroxy-8-methylchromen-2-one
• VU0494561-1

• Inchi： 1S/C18H21NO5/c1-12-15(20)3-2-14-13(10-16(21)24-17(12)14)11-19-6-4-18(5-7-19)22-8-9-23-18/h2-3,10,20H,4-9,11H2,1H3
• InChI Key： FMXHDWQMDDFAGX-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1=CC(=O)OC3C(C)=C(C=CC1=3)O)CC2

Computed Properties

• Exact Mass: 331.14197277g/mol
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one

Comprehensive Analysis of 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 887209-73-6)

In the rapidly evolving field of pharmaceutical and chemical research, 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 887209-73-6) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and chromen-2-one structural motifs, is being extensively studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its bioactive properties, which may offer novel therapeutic pathways.

The compound's molecular structure features a 1,4-dioxa-8-azaspiro[4.5]decane moiety, which is known for its conformational rigidity and ability to enhance pharmacokinetic profiles. Coupled with the 7-hydroxy-8-methyl-2H-chromen-2-one scaffold, this combination presents a promising candidate for targeting specific enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in addressing oxidative stress-related conditions, a topic of growing interest in the context of aging and neurodegenerative diseases.

One of the most searched questions in the scientific community revolves around the synthetic pathways for 887209-73-6. The compound can be synthesized through multi-step organic reactions, including Mannich reactions and cyclization techniques, which are well-documented in recent literature. Its solubility and stability under various conditions have also been a focal point, as these properties are critical for formulation development.

From an SEO perspective, terms like "chromen-2-one derivatives," "spirocyclic compounds in drug discovery," and "CAS 887209-73-6 applications" are frequently queried, reflecting the compound's relevance in current research. Additionally, the rise of AI-driven drug discovery has spurred interest in how such compounds can be optimized using computational chemistry and machine learning algorithms.

In conclusion, 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-7-hydroxy-8-methyl-2H-chromen-2-one represents a fascinating intersection of structural complexity and biological potential. Its study not only advances our understanding of heterocyclic chemistry but also opens doors to innovative therapeutic solutions. As research progresses, this compound is likely to remain a hot topic in both academic and industrial settings.